Cas no 137499-22-0 (1H-Indole-5-acetic acid, 3-(2-aminoethyl)-, ethyl ester)

• Product name: 1H-Indole-5-acetic acid, 3-(2-aminoethyl)-, ethyl ester
• CAS No: 137499-22-0
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 1244559
• PubChem ID: 11776671

1H-Indole-5-acetic acid, 3-(2-aminoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-acetic acid, 3-(2-aminoethyl)-, ethyl ester
• [3-(2-Amino-ethyl)-1H-indol-5-yl]-acetic acid ethyl ester
• 137499-22-0
• SCHEMBL8786042
• 2-[5-carboethoxymethyl-1H-indol-3-yl]ethylamine
• DB-362551
• WWQPCCHDVAFCQN-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H18N2O2/c1-2-18-14(17)8-10-3-4-13-12(7-10)11(5-6-15)9-16-13/h3-4,7,9,16H,2,5-6,8,15H2,1H3
• InChI Key： WWQPCCHDVAFCQN-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=CC2=C(C=C1)NC=C2CCN

Computed Properties

• Exact Mass: 246.13694
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 68.11